Cas no 54903-54-7 (1-(4-Amino-3-hydroxyphenyl)ethanone)

1-(4-Amino-3-hydroxyphenyl)ethanone structure
54903-54-7 structure
Product Name:1-(4-Amino-3-hydroxyphenyl)ethanone
CAS No:54903-54-7
MF:C8H9NO2
MW:151.162562131882
MDL:MFCD01727691
CID:368847
PubChem ID:3042968
Update Time:2025-04-19

1-(4-Amino-3-hydroxyphenyl)ethanone Chemical and Physical Properties

Names and Identifiers

    • 1-(4-Amino-3-hydroxyphenyl)ethanone
    • 1-(4-amino-3-hydroxyphenyl)ethan-1-one
    • Ethanone, 1-(4-amino-3-hydroxyphenyl)- (9CI)
    • Ethanone,1-(4-amino-3-hydroxyphenyl)-
    • 1-(4-Amino-3-hydroxy-phenyl)-aethanon
    • 1-(4-amino-3-hydroxy-phenyl)-ethanone
    • 4-amino-3-hydroxyacetophenone
    • 5-Acetyl-2-amino-phenol
    • AC1MIEFM
    • ANW-67786
    • BRN 2082470
    • CTK8C2095
    • JPB 12
    • SureCN122646
    • SB76167
    • AKOS006276523
    • BS-44334
    • EN300-207119
    • Ethanone, 1-(4-amino-3-hydroxyphenyl)-
    • DTXSID40203417
    • ZB1064
    • CS-0214952
    • Z1198158301
    • 54903-54-7
    • SCHEMBL122646
    • 4-14-00-00543 (Beilstein Handbook Reference)
    • G11102
    • MDL: MFCD01727691
    • Inchi: 1S/C8H9NO2/c1-5(10)6-2-3-7(9)8(11)4-6/h2-4,11H,9H2,1H3
    • InChI Key: WZAPYTYGOKOEEK-UHFFFAOYSA-N
    • SMILES: OC1=C(C=CC(C(C)=O)=C1)N

Computed Properties

  • Exact Mass: 151.06337
  • Monoisotopic Mass: 151.063328530g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 63.3Ų

Experimental Properties

  • PSA: 63.32

1-(4-Amino-3-hydroxyphenyl)ethanone Pricemore >>

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Enamine
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